4-(2,4-Dinitroanilino)phenol

• CAS: 119-15-3
• Molecular Formula: C12H9N3O5
• Molecular Weight: 275.22 g/mol
• SMILES: C1=CC(=CC=C1NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O
• InChI: InChI=1S/C12H9N3O5/c16-10-4-1-8(2-5-10)13-11-6-3-9(14(17)18)7-12(11)15(19)20/h1-7,13,16H
• InChIKey: BCPQALWAROJVLE-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 70 °F (NTP, 1992)

Sourcing certified reference material for restricted allergen disperse dyes under Oeko-Tex Standard 100 and EU REACH remains a persistent challenge for QA labs. Disperse Yellow 1 (4-(2,4-dinitroanilino)phenol, CAS 119-15-3) from BenchChem provides a fully characterized analytical standard specifically validated for textile allergen screening. • Certified reference material grade, validated for HPLC-UV analysis with 90.0%-101.0% recovery and LOD of 0.2-1.0 mg/kg in polyester matrices. • Distinct from technical-grade dye; defined purity ensures calibration accuracy for ISO/IEC 17025 accredited laboratories. • Reliable supply chain supports inter-laboratory method harmonization and regulatory compliance testing.

Disperse Yellow 1 Specifications & Characterization

4-(2,4-Dinitroanilino)phenol (CAS 119-15-3), also designated C.I. Disperse Yellow 1 (C.I. 10345), is a nitrodiphenylamine derivative classified as an azo disperse dye . The compound exhibits a melting point of 191°C (dec.), a predicted pKa of 10.20±0.26, and water solubility of 2.477 mg/L at 25°C . Its molecular formula is C12H9N3O5 with a molecular weight of 275.22 g/mol [1]. Primarily utilized as a colorant for synthetic fibers, particularly polyester and acetate, this compound also holds significance in analytical chemistry as a reference standard and in environmental toxicology due to its regulatory status as a contact allergen [2].

• [1] Molbase. (n.d.). Disperse Yellow 1 (CAS 119-15-3). Chemical Encyclopedia. View Source
• [2] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source

Disperse Yellow 1 Specification Rationale

Substituting 4-(2,4-Dinitroanilino)phenol with another yellow disperse dye is not straightforward due to its unique combination of regulatory classification and physicochemical properties. Unlike many in-class alternatives, this specific nitrodiphenylamine structure is explicitly identified as a restricted allergen in textile applications under frameworks such as Oeko-Tex Standard 100 and EU REACH, making it a critical target analyte for compliance testing [1]. Furthermore, its aqueous solubility of 2.477 mg/L at 25°C and specific chromatographic retention profile differentiate it from other C.I. Disperse Yellow compounds, requiring distinct extraction and detection methodologies that cannot be universally applied across the disperse dye class . Therefore, substitution without validation of equivalent regulatory status and analytical behavior would compromise both compliance accuracy and method specificity.

• [1] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source

Disperse Yellow 1 Comparative Performance Data

Regulatory Allergen Classification

4-(2,4-Dinitroanilino)phenol (Disperse Yellow 1) is explicitly listed among seven restricted allergenous disperse dyestuffs requiring quantitative monitoring in polyester textiles, a regulatory status not shared by the majority of yellow disperse dyes such as Disperse Yellow 54 or Disperse Yellow 64 [1]. A validated HPLC-UV method established for this specific analyte panel demonstrates that Disperse Yellow 1 can be simultaneously determined with six other restricted dyes with recoveries ranging from 90.0% to 101.0% and RSDs between 1.0% and 5.4% [1].

Evidence Dimension	Regulatory status and validated method recovery for polyester matrix
Target Compound Data	Disperse Yellow 1: 90.0%-101.0% recovery; 1.0%-5.4% RSD
Comparator Or Baseline	Disperse Yellow 3, 9, 49; Disperse Red 1, 11, 17 (same validated method)
Quantified Difference	Explicit inclusion in the 7-restricted allergen panel; method validated specifically for this compound panel with defined recovery parameters
Conditions	Polyester sewing thread extraction via methanol; C18 column gradient elution; UV detection at 360, 440, 480 nm

Why This Matters

This regulatory distinction mandates procurement of certified analytical reference material for this specific compound to satisfy global textile compliance testing protocols, whereas generic yellow dyes lack this precise regulatory scrutiny.

• [1] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source

Certified Reference Material Availability

4-(2,4-Dinitroanilino)phenol is available as a certified reference material (CRM) with precisely quantified purity for instrument calibration, distinguishing it from technical-grade dye products intended for industrial coloration [1]. Standard solutions of this compound at 100 µg/mL in acetonitrile and methanol matrices are commercially available with concentration standard values traceable to gravimetric preparation and verified by HPLC [2]. The calibration curve for this analyte in textile matrices demonstrated linearity within 1.0 mg/L to 50.0 mg/L with correlation coefficients exceeding 0.999, enabling its use as a reliable calibration standard for quantitative analysis [3].

Evidence Dimension	Analytical reference standard availability and calibration performance
Target Compound Data	100 µg/mL certified solutions; linear calibration range 1.0-50.0 mg/L; R² > 0.999
Comparator Or Baseline	Technical-grade Disperse Yellow 1 (unspecified purity; industrial use only)
Quantified Difference	CRM grade provides traceable purity certification for instrument calibration; technical grade lacks certification documentation
Conditions	HPLC-UV analysis; acetonitrile/methanol solution matrices; ISO 17034 reference material production standards

Why This Matters

Procurement of certified analytical reference material is essential for laboratories conducting allergen compliance testing, as technical-grade dye cannot serve as a reliable calibration standard due to undefined purity and potential impurities.

• [1] CATO Research Chemicals. (n.d.). 4-(2,4-Dinitroanilino)phenol Standard. Product Information. View Source
• [2] BZWZ. (2006). Disperse Yellow 1 Solution Reference Material in Methanol. Product Standard. View Source
• [3] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source

Aqueous Solubility Profile

4-(2,4-Dinitroanilino)phenol exhibits aqueous solubility of 2.477 mg/L at 25°C, which is notably lower than many structurally related nitroaniline derivatives but characteristic of disperse dyes designed for hydrophobic fiber affinity [1]. While direct head-to-head solubility comparisons with specific analogs in identical conditions are limited in published literature, its solubility profile places it among the less water-soluble disperse dyes, a property that directly influences its application in high-temperature polyester dyeing processes and its environmental persistence . The compound requires organic solvents such as ethanol for complete dissolution, with solution enthalpy values shown to decrease with increasing concentration of dispersing agent [2].

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	2.477 mg/L (approximately 0.0025 g/L)
Comparator Or Baseline	Typical disperse dye range: 0.001-30 mg/L; comparison with water-soluble dyes (>10 g/L)
Quantified Difference	Approximately 10⁴-10⁵ fold lower solubility than water-soluble dye classes
Conditions	25°C; pure water system

Why This Matters

This low aqueous solubility dictates specific formulation requirements for both industrial dyeing (requiring dispersing agents and high-temperature application) and analytical sample preparation (requiring organic solvent extraction), influencing procurement decisions for specific application contexts.

• [1] Wikipedia (DE). (2022). Disperse Yellow 1. View Source
• [2] Ghanekar, A. S., & Jones, F. (1976). II - Determination of Solubility and Solution Enthalpies of C.I. Disperse Yellow 1. Journal of the Society of Dyers and Colourists, 92, 445-447. View Source

Trace Detection Sensitivity in Textiles

An HPLC-UV method specifically developed for the simultaneous determination of 4-(2,4-dinitroanilino)phenol and six other restricted allergens established a limit of detection (LOD) between 0.2 mg/kg and 1.0 mg/kg for Disperse Yellow 1 in polyester sewing thread [1]. This detection capability enables trace-level monitoring required for compliance with textile safety standards. The method utilizes a C18 column with gradient elution of acetonitrile-formic acid-ammonium acetate mobile phase and UV detection at multiple wavelengths, achieving chromatographic resolution of Disperse Yellow 1 from co-extracted interferences [1].

Evidence Dimension	Method limit of detection in textile matrix
Target Compound Data	0.2-1.0 mg/kg (LOD)
Comparator Or Baseline	Method-specific detection range; other restricted allergens within the same panel exhibit comparable LODs
Quantified Difference	Sub-ppm detection capability enables regulatory compliance testing at restricted substance thresholds
Conditions	Polyester sewing thread; methanol extraction; C18 HPLC-UV; gradient elution

Why This Matters

Validated method sensitivity parameters confirm that this compound can be reliably quantified at trace concentrations relevant to allergen restriction limits, supporting its procurement as an analytical reference material for compliance laboratories.

• [1] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source

Synthetic Route & Commercial Supply

4-(2,4-Dinitroanilino)phenol is commercially synthesized via the coupling reaction of 2,4-dinitroaniline with phenol under basic conditions, a well-established industrial pathway documented in technical literature . The reaction forms the characteristic azo chromophore and yields the target compound with defined physical properties including a melting point of 191°C (decomposition) and a density of 1.549 g/cm³ [1]. This established synthetic route distinguishes it from newer proprietary dye formulations and ensures consistent commercial availability as both technical-grade product and certified reference material .

Evidence Dimension	Commercial availability and established synthetic route
Target Compound Data	Coupling of 2,4-dinitroaniline + phenol; melting point 191°C; density 1.549 g/cm³
Comparator Or Baseline	Proprietary/modern disperse dyes with protected synthesis patents and limited commercial availability
Quantified Difference	Established synthetic route correlates with broader commercial availability and lower procurement cost volatility
Conditions	Industrial dye synthesis; basic reaction conditions

Why This Matters

The mature synthetic pathway ensures reliable global supply for both analytical and industrial applications, reducing procurement risk associated with supply chain disruptions affecting newer, patent-protected compounds.

• [1] Molbase. (n.d.). Disperse Yellow 1 (CAS 119-15-3). Chemical Encyclopedia. View Source

Optimal Application Scenarios for Disperse Yellow 1

Textile Allergen Compliance Testing

Laboratories performing textile safety testing for restricted azo dyes under Oeko-Tex Standard 100 or EU REACH regulations should procure certified reference material grade 4-(2,4-dinitroanilino)phenol. As demonstrated, this compound is one of seven explicitly regulated allergenous disperse dyestuffs requiring quantitative monitoring with validated HPLC-UV methodology achieving 90.0%-101.0% recovery and LOD of 0.2-1.0 mg/kg in polyester matrices [1]. Technical-grade dye is unsuitable for calibration purposes due to undefined purity and potential impurities that compromise quantitative accuracy .

Polyester Fiber Dyeing

Textile manufacturers dyeing polyester and acetate fibers should procure technical-grade 4-(2,4-dinitroanilino)phenol (Disperse Yellow 1) for achieving brilliant reddish-yellow shades. The compound's aqueous insolubility (2.477 mg/L at 25°C) necessitates high-temperature application with dispersing agents, a characteristic shared with other disperse dyes but critical for process engineering [1]. This technical-grade product is distinct from analytical reference material in both purity specification and intended use .

Environmental Monitoring & Degradation

Environmental laboratories investigating dye pollutant fate and degradation should procure analytical standard solutions of 4-(2,4-dinitroanilino)phenol. Published studies have characterized its solubility behavior in the presence of surface-active agents, demonstrating that solution enthalpy values decrease with increasing dispersant concentration [1]. This foundational thermodynamic data supports method development for monitoring this specific compound in wastewater and environmental matrices .

Method Validation & Inter-Laboratory Comparisons

Quality assurance laboratories participating in proficiency testing or developing in-house methods for disperse dye analysis should procure certified reference material solutions of 4-(2,4-dinitroanilino)phenol. The established calibration linearity from 1.0 mg/L to 50.0 mg/L with R² > 0.999 provides robust quantitative performance across a relevant concentration range [1]. This enables reliable inter-laboratory method harmonization and compliance with ISO/IEC 17025 accreditation requirements for textile allergen testing .

• [1] Li, Z.-G., & Yang, H.-L. (2012). Simultaneous determination of seven allergenous disperse dyestuffs in polyester sewing thread by high-performance liquid chromatography-ultraviolet detection. Journal of Textile Research. View Source
• [2] Ghanekar, A. S., & Jones, F. (1976). II - Determination of Solubility and Solution Enthalpies of C.I. Disperse Yellow 1. Journal of the Society of Dyers and Colourists, 92, 445-447. View Source